Cas no 133746-27-7 (2-Propanone, 1,1-iminobis- (9CI))

• Product name: 2-Propanone, 1,1-iminobis- (9CI)
• CAS No: 133746-27-7
• MF: C₆H₁₁NO₂
• MW: 129.15704
• CID: 1019553
• PubChem ID: 19940200

2-Propanone, 1,1-iminobis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,1-iminobis- (9CI)
• bis-(2-oxopropyl)amine
• 133746-27-7
• SCHEMBL690784
• 1-(2-Oxopropylamino)propan-2-one
• AKOS025287643

• Inchi： InChI=1S/C6H11NO2/c1-5(8)3-7-4-6(2)9/h7H,3-4H2,1-2H3
• InChI Key： KECXIBBXMHHSAL-UHFFFAOYSA-N
• SMILES： CC(=O)CNCC(=O)C

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17